(8S,9S,10S,13S,14S,17R)-17-Ethynyl-10-hydroperoxy-17-hydroxy-13-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
(8S,9S,10S,13S,14S,17R)-17-Ethynyl-10-hydroperoxy-17-hydroxy-13-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
Brand Name:
Vulcanchem
CAS No.:
1238-54-6
VCID:
VC0075013
InChI:
InChI=1S/C20H26O4/c1-3-19(22)10-8-16-15-5-4-13-12-14(21)6-11-20(13,24-23)17(15)7-9-18(16,19)2/h1,12,15-17,22-23H,4-11H2,2H3/t15-,16-,17-,18-,19-,20+/m0/s1
SMILES:
CC12CCC3C(C1CCC2(C#C)O)CCC4=CC(=O)CCC34OO
Molecular Formula:
C20H26O4
Molecular Weight:
330.4 g/mol
(8S,9S,10S,13S,14S,17R)-17-Ethynyl-10-hydroperoxy-17-hydroxy-13-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
CAS No.: 1238-54-6
Main Products
VCID: VC0075013
Molecular Formula: C20H26O4
Molecular Weight: 330.4 g/mol
CAS No. | 1238-54-6 |
---|---|
Product Name | (8S,9S,10S,13S,14S,17R)-17-Ethynyl-10-hydroperoxy-17-hydroxy-13-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one |
Molecular Formula | C20H26O4 |
Molecular Weight | 330.4 g/mol |
IUPAC Name | (8S,9S,10S,13S,14S,17R)-17-ethynyl-10-hydroperoxy-17-hydroxy-13-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one |
Standard InChI | InChI=1S/C20H26O4/c1-3-19(22)10-8-16-15-5-4-13-12-14(21)6-11-20(13,24-23)17(15)7-9-18(16,19)2/h1,12,15-17,22-23H,4-11H2,2H3/t15-,16-,17-,18-,19-,20+/m0/s1 |
Standard InChIKey | UOTMWSQOLMXLKR-RPZLJYRGSA-N |
Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@]2(C#C)O)CCC4=CC(=O)CC[C@]34OO |
SMILES | CC12CCC3C(C1CCC2(C#C)O)CCC4=CC(=O)CCC34OO |
Canonical SMILES | CC12CCC3C(C1CCC2(C#C)O)CCC4=CC(=O)CCC34OO |
PubChem Compound | 260705 |
Last Modified | Nov 11 2021 |
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